Cas no 128426-70-0 (Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro-)

128426-70-0 structure
Product name:Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro-
Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro-
- 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitrobenzoic acid
- SCHEMBL7804307
- 128426-70-0
- DTXSID10567098
- 3-difluoromethoxy-2,4,5-trifluoro-6-nitrobenzoic acid
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- Inchi: InChI=1S/C8H2F5NO5/c9-2-1(7(15)16)5(14(17)18)3(10)4(11)6(2)19-8(12)13/h8H,(H,15,16)
- InChI Key: LLEOOHINZYZBQQ-UHFFFAOYSA-N
- SMILES: C1(=C(C(=C(C(=C1F)OC(F)F)F)F)[N+](=O)[O-])C(=O)O
Computed Properties
- Exact Mass: 286.98526
- Monoisotopic Mass: 286.98531297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 89.67
Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro- Related Literature
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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